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Compound of Interest

Compound Name: Cadmium iodate

Cat. No.: B1591320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cadmium iodate (CAS

No. 7790-81-0). The following sections detail the toxicological properties, exposure control,

emergency procedures, and proper disposal of this compound, tailored for a laboratory

research environment.

Hazard Identification and Classification
Cadmium iodate is a hazardous substance that presents significant health and environmental

risks. It is classified under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals with the following hazard statements:

H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H332: Harmful if inhaled[1]

H400: Very toxic to aquatic life[1]

H410: Very toxic to aquatic life with long lasting effects

The primary routes of exposure are inhalation, skin contact, and ingestion. Acute exposure can

cause irritation to the skin, eyes, and respiratory tract. Chronic exposure to cadmium
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compounds can lead to more severe health effects, including kidney damage, bone disease,

and an increased risk of cancer.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of cadmium iodate is essential

for its safe handling.

Property Value Reference

Chemical Formula Cd(IO₃)₂ [2]

Molecular Weight 462.22 g/mol [1][3]

Appearance
White to off-white

powder/crystals
[3]

Decomposition Decomposes upon heating [3]

Toxicological and Exposure Data
While specific LD50 and LC50 data for cadmium iodate are not readily available, the toxicity of

cadmium compounds, in general, is well-documented. All work with cadmium iodate should be

conducted with the assumption that it is highly toxic.

Occupational Exposure Limits for Cadmium and its Compounds:

It is crucial to adhere to the established occupational exposure limits for cadmium and its

compounds to minimize health risks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1591320?utm_src=pdf-body
https://www.americanelements.com/cadmium-iodate-7790-81-0
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-iodate
https://www.lookchem.com/casno7790-81-0.html
https://www.lookchem.com/casno7790-81-0.html
https://www.lookchem.com/casno7790-81-0.html
https://www.benchchem.com/product/b1591320?utm_src=pdf-body
https://www.benchchem.com/product/b1591320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agency Limit Type Value

OSHA
Permissible Exposure Limit

(PEL)
5 µg/m³ (8-hour TWA)

NIOSH
Recommended Exposure Limit

(REL)
Lowest feasible concentration

ACGIH Threshold Limit Value (TLV)
0.01 mg/m³ (total particulate,

8-hour TWA)

0.002 mg/m³ (respirable

fraction, 8-hour TWA)

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to ensure the safety of

laboratory personnel.

Engineering Controls
All work with cadmium iodate powder must be conducted in a certified chemical fume hood

to minimize inhalation exposure.

Use of a glove box is recommended for procedures with a high potential for dust generation.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling cadmium iodate. The following

diagram outlines the required PPE.
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Personal Protective Equipment (PPE) for Cadmium Iodate Handling

Splash-proof chemical goggles or face shield

Nitrile gloves (double-gloving recommended)

Chemical-resistant lab coat or apron

NIOSH-approved respirator with P100 filters
(if not in a fume hood or potential for high dust)

First Aid for Cadmium Iodate Exposure

Exposure Occurs

Route of Exposure?

Move to fresh air.
Provide artificial respiration if not breathing.

Seek immediate medical attention.

Inhalation

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Seek immediate medical attention.

Skin Contact

Flush eyes with water for at least 15 minutes, holding eyelids open.
Seek immediate medical attention.

Eye Contact

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Ingestion
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Cadmium Iodate Spill Response

Spill Detected

Evacuate and restrict access to the area.

Assess the spill size and potential for airborne dust.

For small spills:
Gently cover with a damp paper towel to avoid dust.

Use a HEPA-filtered vacuum for cleanup.

Small & Contained

For large spills or if dust is airborne:
Evacuate the lab and contact EH&S immediately.

Large or Airborne

Collect spilled material and cleanup debris in a sealed, labeled hazardous waste container.

Decontaminate the spill area with soap and water.

Dispose of waste according to institutional and regulatory guidelines.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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